Cas no 2228002-20-6 (tert-butyl (1S,4R)-5-(3,3,3-trifluoro-2-hydroxypropyl)-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-(3,3,3-trifluoro-2-hydroxypropyl)-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2228002-20-6
• MF: C₁₃H₂₀F₃NO₃
• MW: 295.298014640808
• CID: 6419927
• PubChem ID: 165696280
• Update Time: 2025-10-31

tert-butyl (1S,4R)-5-(3,3,3-trifluoro-2-hydroxypropyl)-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-(3,3,3-trifluoro-2-hydroxypropyl)-2-azabicyclo2.1.1hexane-2-carboxylate
• tert-butyl (1S,4R)-5-(3,3,3-trifluoro-2-hydroxypropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• 2228002-20-6
• EN300-1885141

• Inchi： 1S/C13H20F3NO3/c1-12(2,3)20-11(19)17-6-7-4-9(17)8(7)5-10(18)13(14,15)16/h7-10,18H,4-6H2,1-3H3/t7-,8?,9-,10?/m0/s1
• InChI Key： VDRFMBNNORPEKY-FMLYDFSMSA-N
• SMILES： FC(C(CC1[C@@H]2C[C@H]1CN2C(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 295.13952799g/mol
• Monoisotopic Mass: 295.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl (1S,4R)-5-(3,3,3-trifluoro-2-hydroxypropyl)-2-azabicyclo2.1.1hexane-2-carboxylate

tert-butyl (1S,4R)-5-(3,3,3-trifluoro-2-hydroxypropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2228002-20-6): A Comprehensive Overview

tert-butyl (1S,4R)-5-(3,3,3-trifluoro-2-hydroxypropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2228002-20-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azabicyclic compounds and is characterized by the presence of a tert-butyl ester group, a trifluorinated hydroxypropyl substituent, and a 2-azabicyclo[2.1.1]hexane core. The intricate structure of this molecule offers a promising scaffold for the development of novel drugs targeting various biological pathways.

The tert-butyl (1S,4R)-5-(3,3,3-trifluoro-2-hydroxypropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate has been extensively studied for its potential as a prodrug or intermediate in the synthesis of bioactive molecules. The tert-butyl ester group is known for its stability under physiological conditions, which makes it an ideal choice for prodrug design. Upon metabolic cleavage, the tert-butyl ester can release the active carboxylic acid moiety, which can then interact with target proteins or enzymes.

The 3,3,3-trifluoro-2-hydroxypropyl substituent is another key feature of this compound. Fluorination of organic molecules often enhances their metabolic stability and lipophilicity, which can improve their pharmacokinetic properties. The hydroxyl group provides a site for further functionalization or conjugation with other bioactive moieties, expanding the potential applications of this compound in drug discovery and development.

The 2-azabicyclo[2.1.1]hexane core is a unique bicyclic structure that has been explored for its ability to mimic certain bioactive natural products and peptides. This scaffold has shown promise in modulating G protein-coupled receptors (GPCRs) and ion channels, which are important targets in the treatment of various diseases such as cardiovascular disorders, neurological conditions, and metabolic syndromes.

Recent studies have highlighted the potential of tert-butyl (1S,4R)-5-(3,3,3-trifluoro-2-hydroxypropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate in the development of novel therapeutics for neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function.

In addition to its therapeutic potential, tert-butyl (1S,4R)-5-(3,3,3-trifluoro-2-hydroxypropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate has also been investigated as a tool compound in chemical biology studies. Its unique structure allows researchers to probe the interactions between small molecules and biological targets with high specificity and affinity. This makes it an invaluable tool for understanding the molecular mechanisms underlying various physiological processes and disease states.

The synthesis of tert-butyl (1S,4R)-5-(3,3,3-trifluoro-2-hydroxypropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate involves several steps that require precise control over stereochemistry and functional group manipulation. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

One notable synthetic route involves the use of asymmetric catalysis to introduce the chiral centers at positions 1 and 4 of the azabicyclic core. This approach ensures high enantiomeric purity and yields compounds with well-defined stereochemistry, which is crucial for their biological activity and therapeutic efficacy.

In conclusion, tert-butyl (1S,4R)-5-(3,3,3-trifluoro-2-hydroxypropyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2280006) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutics targeting a wide range of diseases and conditions. Ongoing research continues to uncover new applications and insights into its biological activities, further solidifying its importance in the field.